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Compound of Interest

Compound Name: Eupatin

Cat. No.: B013028 Get Quote

For immediate release, this document provides essential safety and logistical information for

the proper handling and disposal of Eupatin, a trimethoxyflavone of interest to researchers and

drug development professionals. Given the bioactive nature of Eupatin, adherence to strict

disposal protocols is crucial to ensure laboratory safety and prevent environmental

contamination.

While a specific Safety Data Sheet (SDS) with explicit disposal instructions for Eupatin is not

readily available in public databases, the following guidelines are based on best practices for

the management of bioactive chemical waste. It is imperative to consult your institution's

Environmental Health and Safety (EHS) department for specific protocols and to ensure full

compliance with local, state, and federal regulations.

Summary of Key Chemical Data
Proper identification of chemical waste is the first step in safe disposal. The following table

summarizes key identifiers for Eupatin.[1][2] This information should be used for labeling all

waste containers.
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Identifier Value Source

IUPAC Name

3,5-dihydroxy-2-(3-hydroxy-4-

methoxyphenyl)-6,7-

dimethoxychromen-4-one

PubChem[1]

CAS Number 19587-65-6 PubChem[1]

Molecular Formula C₁₈H₁₆O₈ PubChem[1]

Molecular Weight 360.3 g/mol PubChem[1]

UNII W1TP9G8H92 GSRS[2]

Eupatin Disposal Protocol
The proper disposal of Eupatin and any contaminated materials is critical. The following step-

by-step protocol should be followed in accordance with your institution's EHS regulations.

Step 1: Waste Segregation and Collection

Proper segregation of chemical waste is essential to prevent dangerous reactions.[3]

Solid Waste: All solid materials contaminated with Eupatin, such as gloves, pipette tips,

weighing papers, and empty vials, should be collected in a dedicated and clearly labeled

hazardous waste container.[4][5] The label must include the words "Hazardous Waste," the

chemical name "Eupatin," and the date of accumulation.[6]

Liquid Waste: All solutions containing Eupatin, including unused experimental solutions and

contaminated solvents, must be collected in a separate, leak-proof, and clearly labeled

hazardous waste container.[4][5]

Step 2: Waste Storage

Store waste containers in a designated and secure satellite accumulation area.[3][4]

Ensure containers are kept tightly sealed to prevent spills or evaporation.[4][6]

Store Eupatin waste away from incompatible materials.[3][4]
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Step 3: Final Disposal

Consult EHS: The most critical step is to consult your institution's Environmental Health and

Safety (EHS) department for specific disposal instructions.[4]

Incineration: High-temperature incineration by a licensed hazardous waste disposal facility is

the preferred method for the complete destruction of bioactive compounds.[4][7]

Do Not Dispose Down the Drain: Under no circumstances should Eupatin or its solutions be

disposed of down the sink.[4][8] This is to prevent the release of this biologically active

compound into the water system.[8]

Experimental Workflow for Eupatin Disposal
The following diagram illustrates the decision-making process for the proper disposal of

Eupatin.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Ternatin_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Ternatin_A_Guide_for_Laboratory_Professionals.pdf
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=300051QF.TXT
https://www.benchchem.com/product/b013028?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Ternatin_A_Guide_for_Laboratory_Professionals.pdf
https://www.epa.gov/safepestcontrol/safe-disposal-pesticides
https://www.epa.gov/safepestcontrol/safe-disposal-pesticides
https://www.benchchem.com/product/b013028?utm_src=pdf-body
https://www.benchchem.com/product/b013028?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013028?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Eupatin Waste Generation

Segregate Waste
(Solid vs. Liquid)

Collect in Labeled
Solid Waste Container

Solid

Collect in Labeled
Liquid Waste Container

Liquid

Store in Designated
Satellite Accumulation Area

Consult Institutional
EHS for Guidance

Arrange for Pickup by
Licensed Hazardous Waste Contractor

Follow EHS Protocol

Improper Disposal
(e.g., Drain, Regular Trash)

Deviation from Protocol

High-Temperature Incineration

Safe and Compliant Disposal

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of Eupatin waste.
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Disclaimer: This document provides general guidance. Always prioritize your institution's

specific protocols and consult with your EHS department for any questions or concerns

regarding the safe disposal of Eupatin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Eupatin | C18H16O8 | CID 5317287 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. GSRS [gsrs.ncats.nih.gov]

3. benchchem.com [benchchem.com]

4. benchchem.com [benchchem.com]

5. benchchem.com [benchchem.com]

6. Chemical Waste [k-state.edu]

7. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

8. epa.gov [epa.gov]

To cite this document: BenchChem. [Navigating Eupatin Disposal: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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